Cas no 31251-54-4 (2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone)

• Product Name: 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone
• CAS No: 31251-54-4
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 6787095
• PubChem ID: 21821631
• Update Time: 2025-05-28

2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11825208
• 2-(4-Chlorophenyl)-1-(3-pyridinyl)ethanone
• 2-(4-CHLOROPHENYL)-1-(PYRIDIN-3-YL)ETHAN-1-ONE
• 2-(4-chlorophenyl)-1-pyridin-3-ylethanone
• AB50434
• 31251-54-4
• DTXSID60618468
• 2-(4-CHLOROPHENYL)-1-(3-PYRIDINYL)-ETHANONE
• 2-(4-CHLOROPHENYL)-1-(PYRIDIN-3-YL)ETHANONE
• 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone

• Inchi： 1S/C13H10ClNO/c14-12-5-3-10(4-6-12)8-13(16)11-2-1-7-15-9-11/h1-7,9H,8H2
• InChI Key： DETWQKBBKMMNHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 231.0450916g/mol
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Additional information on 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone

Recent Advances in the Study of 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone (CAS: 31251-54-4)

2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone (CAS: 31251-54-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological targets. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and pharmacological potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone as a precursor for the development of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to yield derivatives with high selectivity for specific kinase targets, particularly those involved in inflammatory pathways. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with improved binding affinity and reduced off-target effects.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a scaffold for designing antimicrobial agents. The researchers synthesized a series of analogs and evaluated their activity against a panel of drug-resistant bacterial strains. Notably, several analogs exhibited potent antibacterial activity, with minimal cytotoxicity against mammalian cells. These findings suggest that 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone could serve as a promising starting point for the development of new antibiotics.

Beyond its applications in drug discovery, 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone has also been explored in the context of chemical biology. A 2024 study in ACS Chemical Biology reported the use of this compound as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe demonstrated high sensitivity and selectivity for ROS, enabling real-time monitoring of oxidative stress in live cells. This application underscores the versatility of the compound in both therapeutic and diagnostic contexts.

In conclusion, recent research on 2-(4-Chlorophenyl)-1-(3-pyridinyl)-ethanone (CAS: 31251-54-4) highlights its multifaceted potential in medicinal chemistry, antimicrobial development, and chemical biology. The compound's unique structural features and modifiable functional groups make it a valuable tool for researchers aiming to address unmet medical needs. Future studies are expected to further explore its applications, particularly in the design of targeted therapies and diagnostic tools.